N-(3,5-dimethoxyphenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O5S2/c1-30-17-6-4-15(5-7-17)13-27-23(29)22-20(8-9-33-22)26-24(27)34-14-21(28)25-16-10-18(31-2)12-19(11-16)32-3/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key: SIRARRNKLXDREO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol

Description

The compound "N-(3,5-dimethoxyphenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide" is a complex molecule that appears to be related to pyrimidine derivatives, which are known for their various biological activities. The structure of this compound suggests that it may have potential applications in medicinal chemistry, particularly due to the presence of a thieno[3,2-d]pyrimidin-2-yl moiety, which is a common feature in molecules with therapeutic properties.

Synthesis Analysis

The synthesis of pyrimidine derivatives can be achieved through various routes. For instance, the synthesis of N1-(2-Methoxy-4-pyrimidyl)sulfanilamide was accomplished by condensation reactions involving 4-amino-2-methoxy-pyrimidine with different sulfonyl chlorides or by direct condensation with sulfanilamide . Although the specific synthesis of the compound is not detailed in the provided papers, it is likely that similar synthetic strategies could be employed, involving condensation reactions and the use of sulfonyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives often includes a folded conformation around certain atoms, as observed in the crystal structures of related compounds. For example, in 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, the pyrimidine ring is inclined to the benzene ring, and an intramolecular hydrogen bond stabilizes this conformation . This suggests that the compound may also exhibit a similar folded structure, which could be significant for its interaction with biological targets.

Chemical Reactions Analysis

While the specific chemical reactions of "N-(3,5-dimethoxyphenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide" are not described in the provided papers, the reactivity of pyrimidine derivatives can be inferred. These compounds can participate in various chemical reactions, such as condensation, due to the presence of reactive functional groups like the sulfinyl moiety . The methoxy and acetamide groups in the compound may also influence its reactivity and the types of chemical transformations it can undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives are influenced by their molecular structure. The presence of multiple methoxy groups and a thieno[3,2-d]pyrimidin-2-yl moiety in the compound suggests that it may have unique solubility characteristics and could exhibit specific intermolecular interactions due to potential hydrogen bonding sites . Additionally, the steric arrangement of the molecule could affect its physical state and stability.